N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl)acetamide
• InChI: InChI=1S/C18H19N5O4/c1-10-11(2)19-12(3)23-17(10)21-22(18(23)25)9-16(24)20-13-4-5-14-15(8-13)27-7-6-26-14/h4-5,8H,6-7,9H2,1-3H3,(H,20,24)
• InChI Key: PDBMAXADVSSGSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N2C1=NN(C2=O)CC(=O)NC3=CC4=C(C=C3)OCCO4)C)C
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C18H19N5O4 and its molecular weight is 369.381. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5,7,8-trimethyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Several studies have synthesized derivatives of compounds structurally related to the one , showing promising antimicrobial and antifungal activities. For instance, compounds synthesized from tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives have shown significant activity against Candida albicans and Staphylococcus aureus, highlighting their potential as antimicrobial agents (Soliman et al., 2009). Another study focused on the synthesis of pyrazole and fused pyrazolopyrimidine derivatives, which also demonstrated antimicrobial activity (Abunada et al., 2008).

Insecticidal Applications

Research into heterocycles incorporating a thiadiazole moiety has been conducted to assess their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. This shows the potential of these compounds in agricultural applications to protect crops from pest damage (Fadda et al., 2017).

Anticancer Applications

Studies have also explored the anticancer potential of structurally related compounds. Certain derivatives have shown appreciable cancer cell growth inhibition against a range of cancer cell lines, suggesting their utility in developing new anticancer agents (Al-Sanea et al., 2020).